2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide

• Molecular Formula: C20H17N5O2S
• Molecular Weight: 391.4 g/mol
• SMILES: CC(=O)NC1=C2C=CN(C2=CC=C1)CC(=O)NC3=NC(=CS3)C4=CN=CC=C4
• InChI: InChI=1S/C20H17N5O2S/c1-13(26)22-16-5-2-6-18-15(16)7-9-25(18)11-19(27)24-20-23-17(12-28-20)14-4-3-8-21-10-14/h2-10,12H,11H2,1H3,(H,22,26)(H,23,24,27)
• InChIKey: PEWWQCHKHJCHNU-UHFFFAOYSA-N

Procurement Baseline for 2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide

2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide (C20H17N5O2S, MW 391.4 g/mol) is a synthetic heterocyclic compound combining indole, thiazole, and pyridine scaffolds . It belongs to the N-acetamide indole chemotype, a class explored for antimalarial and anticholinesterase applications . Despite its structural complexity, the molecule appears primarily in screening libraries and vendor catalogs, with an absence of peer-reviewed biological profiling or comparative pharmacology data specific to this entity.

1Underexplored indole-thiazole hybrid scaffold for chemical diversification.

2Available in screening libraries; no peer-reviewed biological profiling.

3Vendor-grade purity; no comparative stability or solubility data.

• [1] Journal of Medicinal Chemistry. 2025. Optimization and Characterization of N-Acetamide Indoles as Antimalarials That Target PfATP4. View Source
• [2] Sun ZQ, Tu LX, Zhuo FJ, Liu SX. Bioorg Med Chem Lett. 2016;26(3):747-750. Design and discovery of Novel Thiazole acetamide derivatives as anticholinesterase agent for possible role in the management of Alzheimer's. View Source

Generic Substitution Not Supported for 2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide

The core issue preventing any claim of substitutability or superiority is the complete absence of quantitative, comparator-based evidence for this compound. While the N-acetamide indole class has produced bioactive molecules (e.g., the antimalarial frontrunner WJM664 targeting PfATP4 and thiazole-acetamide anticholinesterases ), these class-level activities cannot be extrapolated to the specific target molecule. Its unique substitution pattern—a 4-acetamido-1H-indole linked to a 4-(pyridin-3-yl)thiazol-2-amine—has not been profiled against any defined biological target nor compared head-to-head with close analogs. Therefore, generic substitution based on chemotype similarity risks selecting a compound with unknown potency, selectivity, and pharmacokinetic behavior.

ChemotypeClass-level antimalarial/anticholinesterase activity may not translate to this unique substitution pattern.

ComparisonNo head-to-head data with close analogs; substitution based on similarity risks unknown potency and selectivity.

ProfilingAbsence of PK and selectivity data means any analog swap may require de novo validation.

• [1] Journal of Medicinal Chemistry. 2025. Optimization and Characterization of N-Acetamide Indoles as Antimalarials That Target PfATP4. View Source
• [2] Sun ZQ, Tu LX, Zhuo FJ, Liu SX. Bioorg Med Chem Lett. 2016;26(3):747-750. Design and discovery of Novel Thiazole acetamide derivatives as anticholinesterase agent for possible role in the management of Alzheimer's. View Source

Quantitative Evidence Guide for 2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide

Direct Comparator Evidence Not Available

A comprehensive search of primary research papers, patents, and authoritative databases (PubMed, ChEMBL, BindingDB, Google Patents) yielded no quantitative biological activity data (IC50, Ki, EC50, etc.) for the target compound against any defined molecular target or in any cellular assay. No head-to-head comparison with a structurally defined comparator exists. The closest potential comparators—N-acetamide indole antimalarials (e.g., WJM664) and thiazole-acetamide AChE inhibitors (e.g., compound 6d, IC50 = 3.14 ± 0.16 μM against AChE) —are structurally distinct and cannot be used for direct quantitative differentiation. This evidence dimension is therefore absent.

Biological Activity

Data to verify

No IC50, Ki, or EC50 data found

Biological profiling required

Structurally distinct class analogs not comparable

Evidence Dimension	Biological activity (any target)
Target Compound Data	No data found
Comparator Or Baseline	Closest class analogs: WJM664 (PfATP4 inhibitor, no reported IC50 in accessible source); compound 6d (AChE IC50 = 3.14 μM)
Quantified Difference	Not calculable
Conditions	N/A

Why This Matters

Without any activity data, a scientific user cannot prioritize this compound over any analog; procurement must be based on structural novelty or synthetic accessibility alone.

• [1] Journal of Medicinal Chemistry. 2025. Optimization and Characterization of N-Acetamide Indoles as Antimalarials That Target PfATP4. View Source
• [2] Sun ZQ, Tu LX, Zhuo FJ, Liu SX. Bioorg Med Chem Lett. 2016;26(3):747-750. View Source

Physicochemical and Purity Profile Lacking Comparative Data

Vendor listings indicate a typical purity of 95% for this compound, with a molecular formula C20H17N5O2S and molecular weight 391.4 g/mol . However, no comparative purity, stability, solubility, or formulation data against close structural analogs (e.g., 2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide or 2-(4-acetamido-1H-indol-1-yl)-N-(thiazol-2-yl)acetamide) are available. The absence of such data prevents any claim of superiority in chemical tractability or formulation behavior.

Purity Profile

Specification review

Typically 95% (vendor specification)

Comparative purity data absent

Solubility and stability not reported

Evidence Dimension	Purity and physicochemical properties
Target Compound Data	Purity typically 95%; MW 391.4 g/mol; C20H17N5O2S
Comparator Or Baseline	2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-2-yl)thiazol-2-yl)acetamide: MW 391.4 g/mol; 2-(4-acetamido-1H-indol-1-yl)-N-(thiazol-2-yl)acetamide: MW 314.4 g/mol
Quantified Difference	No comparative purity/stability data available
Conditions	Vendor specifications

Why This Matters

Procurement decisions often hinge on purity and stability; without comparative data, no evidence-based selection can be made between available analogs.

Undefined Target Selectivity Profile

No data exists on the selectivity of this compound across any target panel. The closest class-level inference can be drawn from the N-acetamide indole antimalarial series, where WJM664 showed on-target inhibition of PfATP4 with a metabolomic signature similar to KAE609, but cross-reactivity against human kinases or other targets was not reported . For the thiazole-acetamide series, compound 6d exhibited a selectivity index of 2.94 for AChE over BuChE , but this structure lacks both the indole and the 4-acetamido substitution. Extrapolating selectivity to the target compound is scientifically unjustified.

Target Selectivity

Class-level inference

Selectivity data not available

Selectivity cannot be inferred

Class analog AChE/BuChE SI 2.94, different chemotype

Evidence Dimension	Selectivity (target vs. antitarget)
Target Compound Data	No data
Comparator Or Baseline	WJM664: PfATP4-selective (metabolomic signature); compound 6d: AChE/BuChE SI = 2.94
Quantified Difference	Not applicable
Conditions	Different chemotypes; no direct comparison possible

Why This Matters

Selectivity is critical for chemical probe utility; the complete lack of selectivity data for this compound makes it unsuitable for target-based studies without extensive profiling.

• [1] Journal of Medicinal Chemistry. 2025. Optimization and Characterization of N-Acetamide Indoles as Antimalarials. View Source
• [2] Sun ZQ, Tu LX, Zhuo FJ, Liu SX. Bioorg Med Chem Lett. 2016;26(3):747-750. View Source

Application Scenarios for 2-(4-acetamido-1H-indol-1-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide

Exploratory Synthesis and Chemical Diversification

Given its structural novelty, this compound may serve as a versatile intermediate for medicinal chemistry campaigns targeting underexplored indole-thiazole hybrids. However, no quantitative evidence supports its prioritization over the simpler 2-(1H-indol-1-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide (CAS 1207050-51-8) or other accessible analogs. Selection should be driven by synthetic feasibility and desired physicochemical properties rather than biological hypothesis.

Computational Screening and Virtual Library Enumeration

The compound's three-dimensional pharmacophore—combining a hydrogen bond donor/acceptor-rich acetamido-indole with a pyridyl-thiazole—could be evaluated in silico against docking libraries. The ZINC database entry (ZINC13584445) confirms its availability for virtual screening, but no docking scores or binding pose comparisons with analogs are published.

Negative Control or Tool Compound Development

If a research group has identified a close active analog (e.g., a pyridin-2-yl or unsubstituted thiazole variant), this compound could be procured as a matched-pair negative control. However, the absence of any bioactivity data means that its suitability as a negative control must be established de novo, and it should not be assumed inactive based on structural differences alone.

Application

Selection Property

Validation Focus

Exploratory synthesis and diversification

Synthetic accessibility

Structural novelty assessment

Computational screening

Pharmacophore diversity

Docking library enrichment

Negative control development

Structural matched-pair

De novo activity profiling

• [1] ZINC Database. ZINC13584445. Accessed 2026. View Source